Cas no 879059-43-5 (2,2-Dimethyl-3-(4-methyl-piperazin-1-yl)-propylamine)

2,2-Dimethyl-3-(4-methyl-piperazin-1-yl)-propylamine structure
879059-43-5 structure
Product Name:2,2-Dimethyl-3-(4-methyl-piperazin-1-yl)-propylamine
CAS No:879059-43-5
MF:C10H23N3
MW:185.309722185135
MDL:MFCD06740639
CID:3047040
PubChem ID:6501027
Update Time:2024-10-26

2,2-Dimethyl-3-(4-methyl-piperazin-1-yl)-propylamine Chemical and Physical Properties

Names and Identifiers

    • 2,2-Dimethyl-3-(4-methyl-piperazin-1-yl)-propylamine
    • TIMTEC-BB SBB010726
    • 1-Piperazinepropanamine, β,β,4-trimethyl-
    • AKOS000302303
    • 2,2-dimethyl-3-(4-methylpiperazin-1-yl)propan-1-amine
    • 2,2-dimethyl-3-(4-methyl-piperazin-1-yl)-propylamine, AldrichCPR
    • 879059-43-5
    • MDL: MFCD06740639
    • Inchi: 1S/C10H23N3/c1-10(2,8-11)9-13-6-4-12(3)5-7-13/h4-9,11H2,1-3H3
    • InChI Key: NSYKKEXFLYMRPJ-UHFFFAOYSA-N
    • SMILES: N1(CCN(C)CC1)CC(C)(C)CN

Computed Properties

  • Exact Mass: 185.189197746g/mol
  • Monoisotopic Mass: 185.189197746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 32.5Ų

2,2-Dimethyl-3-(4-methyl-piperazin-1-yl)-propylamine Security Information

  • HazardClass:IRRITANT

2,2-Dimethyl-3-(4-methyl-piperazin-1-yl)-propylamine Pricemore >>

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